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Compound of Interest

Compound Name: 6-Hydroxydodecanedioyl-CoA

Cat. No.: B15552821

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 6-Hydroxydodecanedioyl-CoA with other
dicarboxylic acyl-CoAs, focusing on their metabolic fate and enzymatic interactions. Due to the
limited direct experimental data on 6-Hydroxydodecanedioyl-CoA, this analysis leverages
data from its non-hydroxylated counterpart, dodecanedioyl-CoA (DC12-CoA), and other
relevant dicarboxylic acyl-CoAs to provide a comprehensive overview for research and drug
development applications.

Metabolic Overview of Dicarboxylic Acyl-CoAs

Dicarboxylic acids (DCAs) are produced from monocarboxylic fatty acids through w-oxidation.
[1] This process, primarily occurring in the endoplasmic reticulum, involves the hydroxylation of
the terminal methyl group, followed by oxidation to a carboxylic acid. The resulting DCA is then
activated to its coenzyme A (CoA) thioester, such as dodecanedioyl-CoA. These dicarboxylic
acyl-CoAs are subsequently metabolized via (3-oxidation in both mitochondria and
peroxisomes, yielding acetyl-CoA and succinyl-CoA.[1][2] Succinyl-CoA is an anaplerotic
substrate for the tricarboxylic acid (TCA) cycle, highlighting the role of dicarboxylic acids in
energy metabolism.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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